Cas no 138900-80-8 (1H-Pyrrole, 3,4-bis(phenylethynyl)-)
138900-80-8 structure
Product Name:1H-Pyrrole, 3,4-bis(phenylethynyl)-
CAS No:138900-80-8
MF:C20H13N
MW:267.323924779892
CID:1256407
Update Time:2024-08-04
1H-Pyrrole, 3,4-bis(phenylethynyl)- Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrrole, 3,4-bis(phenylethynyl)-
- 1H-Pyrrole, 3,4-bis(2-phenylethynyl)-
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- Inchi: 1S/C20H13N/c1-3-7-17(8-4-1)11-13-19-15-21-16-20(19)14-12-18-9-5-2-6-10-18/h1-10,15-16,21H
- InChI Key: YXGLYTIGSSCVQJ-UHFFFAOYSA-N
- SMILES: N1C=C(C#CC2=CC=CC=C2)C(C#CC2=CC=CC=C2)=C1
Computed Properties
- Exact Mass: 267.10489
Experimental Properties
- Density: 1.20±0.1 g/cm3(Predicted)
- Boiling Point: 494.0±30.0 °C(Predicted)
- PSA: 15.79
- pka: 15.80±0.50(Predicted)
1H-Pyrrole, 3,4-bis(phenylethynyl)- Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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